Cas no 874981-05-2 (5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide
• CAS No: 874981-05-2
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 6260015
• PubChem ID: 8892074
• Update Time: 2025-06-20

5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide
• EN300-18121701
• 874981-05-2
• BDBM50249902
• Z28589774
• AKOS017062772
• 5-methyl-3-phenyl-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}-1,2-oxazole-4-carboxamide
• SCHEMBL20006961
• CHEMBL4069789

• Inchi： 1S/C22H20N2O4/c1-14-19(20(24-28-14)15-7-3-2-4-8-15)21(25)23-16-9-10-17-18(13-16)27-22(26-17)11-5-6-12-22/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,23,25)
• InChI Key： ZEWKQKCTPFEECJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC21CCCC2)NC(C1=C(C)ON=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.6Ų

Additional information on 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide

Introduction to 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide (CAS No. 874981-05-2)

The compound 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide, identified by its CAS number 874981-05-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with spirocyclic frameworks, making it a subject of considerable interest for researchers exploring novel pharmacophores. The presence of a spiro1,3-dioxaindane core and an N-substituted oxazole moiety suggests potential applications in the development of bioactive molecules targeting various therapeutic pathways.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their unique conformational rigidity and enhanced binding affinity. The spiro1,3-dioxaindane moiety in this compound contributes to its structural stability while allowing for flexible positioning of substituents that can interact with biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and modulators. Additionally, the phenyl group at the 3-position and the carboxamide functionality at the 4-position of the oxazole ring introduce additional opportunities for hydrogen bonding and hydrophobic interactions, which are critical for optimizing pharmacokinetic properties.

The 1,2-oxazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antiviral and anticancer agents. Its ability to engage in multiple hydrogen bonds with biological targets makes it an attractive scaffold for drug discovery. In the context of this compound, the spiro1,3-dioxaindane-cyclopentan unit serves as a linker that connects the oxazole core to the N-substituent, providing a tunable distance between these functional groups and potential binding sites on biological targets. This design allows for precise modulation of receptor interactions, which is essential for achieving high selectivity and efficacy.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The structural features of 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide make it an excellent candidate for virtual screening and molecular docking studies. These approaches can help identify potential binding interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurodegeneration. Preliminary computational analyses suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology research.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The spirocyclic framework is typically constructed through intramolecular cyclization reactions, while the introduction of the oxazole ring can be achieved via condensation reactions between appropriate precursors. The final assembly of the molecule requires careful consideration of regioselectivity and stereochemistry to ensure the desired configuration. Advances in synthetic methodologies have made it possible to construct such complex molecules with high yields and purity, facilitating their use in downstream applications.

In vivo studies are crucial for evaluating the biological activity and therapeutic potential of novel compounds like 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide. Initial pharmacokinetic assessments indicate that this compound exhibits favorable solubility and metabolic stability, suggesting its potential for oral administration. Further preclinical investigations are needed to assess its toxicity profile and mechanism of action. Collaborative efforts between synthetic chemists and biologists are essential for translating promising chemical entities into viable therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new molecules are designed and evaluated. Algorithms can predict properties such as binding affinity,ADME (Absorption Distribution Metabolism Excretion) profiles, and toxicity based on molecular structures alone. This high-throughput virtual screening approach has accelerated the identification of lead compounds that would otherwise require extensive experimental testing. The unique structural features of 5-methyl-3-phenyl-N-{spiro1,3-dioxaindane-2,1'-cyclopentan-6-yl}-1,2-oxazole-4-carboxamide make it an ideal candidate for such computational methods.

The future direction of research on this compound will likely involve exploring its derivatives to optimize its pharmacological properties further. By modifying substituents such as the phenyl group or introducing additional functional groups into the spirocyclic framework,5-methyl-3-ph enyl-N-{spiro1,3-dioxaindane -2,' -cyclopentan -6 -yl}- 1, 2 -oxazole -4-carboxamide could be tailored to enhance its potency or selectivity against specific biological targets . Such modifications will require a deep understanding both organic synthesis p>